Cas no 81023-04-3 (1-(5,6-dimethoxy-3-oxo-1h-2-benzofuran-1-yl)cinnolin-4-one)

• Product name: 1-(5,6-dimethoxy-3-oxo-1h-2-benzofuran-1-yl)cinnolin-4-one
• CAS No: 81023-04-3
• MF: C₁₈H₁₄N₂O₅
• MW: 338.3142
• CID: 1801940
• PubChem ID: 54681

1-(5,6-dimethoxy-3-oxo-1h-2-benzofuran-1-yl)cinnolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dimethoxy-3-oxo-1h-2-benzofuran-1-yl)cinnolin-4-one
• AC1L1HJC
• CINNOLIN-4(1H)-ONE, 1-(1,3-DIHYDRO-5,6-DIMETHOXY-3-OXOISOBENZOFURAN-1-YL)-
• LS-54304
• CTK5E8395
• BRN 5142932
• 1-(4',5'-dimethoxy-3'-oxo-1',3'-dihydrobenzofuran-1'-yl)cinnolin-4(1H)-one
• AG-H-25683
• 1-(5',6'-Dimethoxy-3'-oxo-1',3'-dihydroisobenzofuran-1'-yl)cinnolin-4(1H)-one
• 1-(1,3-Dihydro-5,6-dimethoxy-3-oxoisobenzofuran-1-yl)cinnolin-4(1H)-one
• 81023-04-3
• DTXSID701001713
• 1-(5,6-Dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)cinnolin-4(1H)-one

• Inchi： InChI=1S/C18H14N2O5/c1-23-15-7-11-12(8-16(15)24-2)18(22)25-17(11)20-13-6-4-3-5-10(13)14(21)9-19-20/h3-9,17H,1-2H3
• InChI Key： YFZMMEREHSMKTO-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(=C1)C(OC2=O)N3C4=CC=CC=C4C(=O)C=N3)OC

Computed Properties

• Exact Mass: 338.09027155g/mol
• Monoisotopic Mass: 338.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų
• XLogP3: 2.6